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Compound of Interest

Compound Name: AP14145

Cat. No.: B14907752 Get Quote

AP14145 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability, storage, and handling of AP14145.

Frequently Asked Questions (FAQs)
Q1: What is AP14145?

A: AP14145 is a potent and selective negative allosteric modulator of small-conductance

calcium-activated potassium (KCa2 or SK) channels.[1][2] It specifically targets KCa2.2 (SK2)

and KCa2.3 (SK3) subtypes with an IC50 of approximately 1.1 μM.[1] Its mechanism involves

decreasing the channel's sensitivity to intracellular Ca2+, thereby inhibiting channel activity.[3]

[4] This modulation is strongly dependent on the S508 and A533 amino acid residues within the

channel's inner pore.[2][3] AP14145 is utilized in research to study the physiological roles of

KCa2 channels and as a potential therapeutic agent for conditions like atrial fibrillation.[5]

Q2: How should I store the solid form of AP14145?

A: The solid, powdered form of AP14145 hydrochloride should be stored at -20°C in a tightly

sealed container, protected from moisture.[1][4]

Q3: What is the best way to prepare and store stock solutions of AP14145?
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A: It is recommended to prepare concentrated stock solutions in a suitable organic solvent like

DMSO or ethanol.[4] These stock solutions should then be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. For short-term

storage (1 month), -20°C is acceptable, while for long-term storage (up to 6 months), -80°C is

recommended.[1] On the day of the experiment, an aliquot can be thawed and diluted to the

final working concentration in the appropriate experimental buffer.[3][6]

Q4: What are the recommended solvents for AP14145?

A: AP14145 hydrochloride is soluble in both DMSO and ethanol up to a concentration of 100

mM.[4] For in vivo studies, a common vehicle consists of 50% polyethylene glycol (PEG) 400

and 50% sterile saline.[3]

Q5: How stable is AP14145 in aqueous experimental buffers?

A: While specific stability data in various aqueous buffers is not extensively published, the

common practice reported in literature is to dilute the stock solution into the aqueous

experimental medium on the day of the experiment.[3][6] This suggests that the long-term

stability of AP14145 at low concentrations in aqueous solutions may be limited. For best results

and to ensure compound integrity, it is advisable to prepare fresh dilutions for each experiment.

Data Summary Tables
Table 1: Recommended Storage Conditions

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.tocris.com/products/ap-14145-hydrochloride_6481
https://www.medchemexpress.com/ap14145-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5715977/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00668/full
https://www.benchchem.com/product/b14907752?utm_src=pdf-body
https://www.benchchem.com/product/b14907752?utm_src=pdf-body
https://www.tocris.com/products/ap-14145-hydrochloride_6481
https://pmc.ncbi.nlm.nih.gov/articles/PMC5715977/
https://www.benchchem.com/product/b14907752?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5715977/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00668/full
https://www.benchchem.com/product/b14907752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14907752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration Notes

Solid -20°C Long-term

Keep sealed and

away from moisture.

[1]

Stock Solution -20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.[1]

(in DMSO/Ethanol) -80°C Up to 6 months
Recommended for

long-term storage.[1]

Working Dilution Room Temperature < 1 day

Prepare fresh on the

day of the experiment.

[3][6]

Table 2: Solubility Specifications

Solvent Maximum Concentration Reference

DMSO 100 mM [4]

Ethanol 100 mM [4]

Table 3: Key Biological Activity Data
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Target Parameter Value Notes

hKCa2.2 (SK2) IC50 1.1 ± 0.3 μM
Negative allosteric

modulator.[3]

hKCa2.3 (SK3) IC50 1.1 ± 0.3 μM
Negative allosteric

modulator.[3]

hKCa2.3 (SK3) EC50 Shift (Ca2+) ~3-fold increase

AP14145 (10 μM)

increases EC50 from

0.36 to 1.2 μM.[3][4]

hERG (Kv11.1) IC50 71.8 μM

Shows selectivity for

KCa2 over hERG

channels.[1]
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Issue Potential Cause Recommended Solution

Inconsistent or weaker-than-

expected results.

1. Compound Degradation:

Improper storage or multiple

freeze-thaw cycles of the stock

solution. 2. Precipitation:

Compound precipitating out of

the aqueous buffer at the

working concentration.

1. Use a fresh aliquot of the

stock solution stored at -80°C.

Prepare fresh working dilutions

for each experiment. 2. Check

the final concentration of the

organic solvent (e.g., DMSO)

in your aqueous buffer; keep it

low (typically <0.1%). Visually

inspect for any precipitate.

Consider using a different

buffer or adding a surfactant if

compatible with your assay.

No observable biological

effect.

1. Incorrect Dilution:

Calculation error during the

preparation of stock or working

solutions. 2. Compound

Inactivity: The compound may

have degraded due to

improper storage or handling.

1. Double-check all

calculations. When preparing

stock solutions, always use the

batch-specific molecular

weight found on the Certificate

of Analysis.[4] 2. Test the

compound in a well-

established positive control

assay to confirm its activity. If it

fails, obtain a new vial of the

compound.

Precipitate forms when diluting

into aqueous buffer.

1. Low Solubility: The final

concentration exceeds the

solubility limit in the aqueous

medium. 2. Buffer

Incompatibility: The pH or

composition of the buffer may

promote precipitation.

1. Decrease the final

concentration of AP14145.

Ensure the concentration of

the organic solvent from the

stock solution is minimal. 2.

Test the solubility in different

buffers. For in vivo work,

consider using a vehicle like

50% PEG 400 in saline.[3]

Experimental Protocols & Workflows
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
Weigh the Compound: Accurately weigh the required mass of AP14145 hydrochloride (MW:

398.81, but always confirm with the batch-specific Certificate of Analysis).[4]

Calculate Solvent Volume: Use the following formula to determine the volume of DMSO

needed: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the solid

compound. Vortex gently until the solid is completely dissolved.

Storage: Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

Store at -80°C for up to 6 months.[1]

AP14145 Handling and Preparation Workflow
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Caption: Recommended workflow for storing and preparing AP14145 solutions.

Mechanism of Action Diagram
Modulation of KCa2 Channel by AP14145
AP14145 acts as a negative allosteric modulator of the KCa2 channel. It binds to the channel

protein, away from the calcium-binding site, and reduces the channel's sensitivity to

intracellular Ca2+. This inhibitory action prevents the channel from opening, even at calcium

concentrations that would normally activate it, thus reducing K+ efflux from the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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